Cas no 3355-19-9 (Benzene, 1-(3-methylbutyl)-4-nitro-)

• Product Name: Benzene, 1-(3-methylbutyl)-4-nitro-
• CAS No: 3355-19-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 3942713
• PubChem ID: 15933354
• Update Time: 2025-04-22

Benzene, 1-(3-methylbutyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-methylbutyl)-4-nitro-
• 1-Isopentyl-4-nitrobenzene
• SCHEMBL6680919
• 3355-19-9

• Inchi： 1S/C11H15NO2/c1-9(2)3-4-10-5-7-11(8-6-10)12(13)14/h5-9H,3-4H2,1-2H3
• InChI Key： XAAYNJHJDDETLW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCC(C)C)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų